Cas no 1892811-94-7 (tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate)

Tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate is a fluorinated spirocyclic amine derivative with a Boc-protected amine group. Its rigid spirocyclic structure enhances conformational stability, making it valuable in medicinal chemistry and drug discovery. The difluorination at the 5-position can improve metabolic stability and influence lipophilicity, while the tert-butyloxycarbonyl (Boc) group offers selective deprotection for further functionalization. This compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of protease inhibitors or CNS-targeting agents. Its well-defined stereochemistry and synthetic flexibility make it suitable for structure-activity relationship (SAR) studies and scaffold diversification.

tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate structure

1892811-94-7 structure

Product Name:tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate

CAS No:1892811-94-7

MF:C₁₄H₂₄F₂N₂O₂

MW:290.349370956421

CID:5304300

Update Time:2026-03-10

tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate
- tert-Butyl5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate
- tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate
- Inchi： 1S/C14H24F2N2O2/c1-12(2,3)20-11(19)18-9-6-13(7-10-18)14(15,16)5-4-8-17-13/h17H,4-10H2,1-3H3
- InChI Key： WFPSTFVILMAHCC-UHFFFAOYSA-N
- SMILES： FC1(CCCNC21CCN(C(=O)OC(C)(C)C)CC2)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 372
XLogP3: 2.2
Topological Polar Surface Area: 41.6

tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2919-100MG	tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate	1892811-94-7	95%	100MG	￥ 4,481.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2919-250MG	tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate	1892811-94-7	95%	250MG	￥ 7,174.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2919-500MG	tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate	1892811-94-7	95%	500MG	￥ 11,952.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2919-1G	tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate	1892811-94-7	95%	1g	￥ 17,925.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2919-5G	tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate	1892811-94-7	95%	5g	￥ 53,776.00	2023-04-14
Ambeed	A980268-250mg	tert-Butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate	1892811-94-7	98%	250mg	$1544.0	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2919-100mg	tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate	1892811-94-7	95%	100mg	￥4481.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2919-250mg	tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate	1892811-94-7	95%	250mg	￥7173.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2919-500mg	tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate	1892811-94-7	95%	500mg	￥11952.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2919-1g	tert-butyl 5,5-difluoro-1,9-diazaspiro[5.5]undecane-9-carboxylate	1892811-94-7	95%	1g	￥17925.0	2024-04-23